Cas no 1447606-15-6 (ETHYL 2-(PIPERIDIN-4-YL)PYRIMIDINE-5-CARBOXYLATE HCL)

ETHYL 2-(PIPERIDIN-4-YL)PYRIMIDINE-5-CARBOXYLATE HCL is a synthetic organic compound featuring a pyrimidine core substituted with a piperidin-4-yl group and an ethyl carboxylate moiety, in its hydrochloride salt form. This structure imparts versatility in medicinal chemistry and pharmaceutical research, particularly as an intermediate in the synthesis of biologically active molecules. The hydrochloride salt enhances solubility and stability, facilitating handling and storage. Its pyrimidine scaffold is advantageous for designing kinase inhibitors or other heterocyclic-based therapeutics. The compound's well-defined reactivity profile allows for further functionalization, making it valuable for structure-activity relationship (SAR) studies and drug discovery applications.

ETHYL 2-(PIPERIDIN-4-YL)PYRIMIDINE-5-CARBOXYLATE HCL structure

1447606-15-6 structure

Product Name:ETHYL 2-(PIPERIDIN-4-YL)PYRIMIDINE-5-CARBOXYLATE HCL

CAS No:1447606-15-6

MF:C₁₂H₁₈ClN₃O₂

MW:271.743221759796

CID:5219167

Update Time:2025-10-21

ETHYL 2-(PIPERIDIN-4-YL)PYRIMIDINE-5-CARBOXYLATE HCL Chemical and Physical Properties

Names and Identifiers

- ETHYL 2-(PIPERIDIN-4-YL)PYRIMIDINE-5-CARBOXYLATE HCL
- Inchi： 1S/C12H17N3O2.ClH/c1-2-17-12(16)10-7-14-11(15-8-10)9-3-5-13-6-4-9;/h7-9,13H,2-6H2,1H3;1H
- InChI Key： XEQVSHLWENNAJD-UHFFFAOYSA-N
- SMILES： C(C1=CN=C(C2CCNCC2)N=C1)(=O)OCC.Cl

ETHYL 2-(PIPERIDIN-4-YL)PYRIMIDINE-5-CARBOXYLATE HCL Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM505224-1g	Ethyl2-(piperidin-4-yl)pyrimidine-5-carboxylatehydrochloride	1447606-15-6	97%	1g	$838	2023-02-02

ETHYL 2-(PIPERIDIN-4-YL)PYRIMIDINE-5-CARBOXYLATE HCL Related Literature

1. Fe/Fe3C@C nanoparticles encapsulated in N-doped graphene–CNTs framework as an efficient bifunctional oxygen electrocatalyst for robust rechargeable Zn–air batteries†

Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
2. Dissociation of aryl sulfonyl phthalimide radical anions: relevance to the biological activity of arylsulfonyl amides†

Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
3. Excellent kinetics of single-phase Gd-doped ceria fuel electrodes in solid oxide cells†

Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
4. Evidence of CO2 molecule acting as an electron acceptor on a nanoporous metal–organic-framework MIL-53 or Cr3+(OH)(O2C–C6H4–CO2)†

Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
5. Ester-mediated peptide formation promoted by deep eutectic solvents: a facile pathway to proto-peptides†

Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952

Additional information on ETHYL 2-(PIPERIDIN-4-YL)PYRIMIDINE-5-CARBOXYLATE HCL

Recent Advances in the Study of ETHYL 2-(PIPERIDIN-4-YL)PYRIMIDINE-5-CARBOXYLATE HCL (CAS: 1447606-15-6)

ETHYL 2-(PIPERIDIN-4-YL)PYRIMIDINE-5-CARBOXYLATE HCL (CAS: 1447606-15-6) is a chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its piperidine-pyrimidine core structure, has shown promising potential in various therapeutic applications, particularly in the development of kinase inhibitors and other small-molecule drugs. Recent studies have explored its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights for drug discovery and development.

The synthesis of ETHYL 2-(PIPERIDIN-4-YL)PYRIMIDINE-5-CARBOXYLATE HCL involves multi-step organic reactions, with a focus on achieving high yield and purity. Researchers have optimized the synthetic pathways to improve efficiency and scalability, which is crucial for its potential industrial production. The compound's hydrochloride salt form enhances its stability and solubility, making it more suitable for pharmacological studies and formulation development.

In terms of pharmacological activity, ETHYL 2-(PIPERIDIN-4-YL)PYRIMIDINE-5-CARBOXYLATE HCL has been investigated for its role as a kinase inhibitor. Kinases are key regulators of cellular signaling pathways, and their dysregulation is implicated in various diseases, including cancer, inflammatory disorders, and neurodegenerative conditions. Preliminary studies suggest that this compound exhibits selective inhibition against specific kinase targets, which could lead to the development of novel therapeutics with reduced off-target effects.

Recent in vitro and in vivo studies have demonstrated the compound's efficacy in modulating kinase activity and its potential to inhibit tumor growth in preclinical models. For instance, in cancer cell lines, ETHYL 2-(PIPERIDIN-4-YL)PYRIMIDINE-5-CARBOXYLATE HCL has shown to induce apoptosis and suppress proliferation, highlighting its potential as an anti-cancer agent. Additionally, its pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME), are being evaluated to further understand its therapeutic potential and safety profile.

Beyond its application in oncology, this compound is also being explored for its potential in treating central nervous system (CNS) disorders. The piperidine moiety, a common feature in many CNS-active drugs, suggests that ETHYL 2-(PIPERIDIN-4-YL)PYRIMIDINE-5-CARBOXYLATE HCL may cross the blood-brain barrier and exert neuroprotective or neuromodulatory effects. Ongoing research aims to elucidate its mechanisms of action in neuronal cells and its potential to mitigate neurodegenerative processes.

In conclusion, ETHYL 2-(PIPERIDIN-4-YL)PYRIMIDINE-5-CARBOXYLATE HCL (CAS: 1447606-15-6) represents a promising scaffold for drug development, with applications spanning oncology, neurology, and beyond. Continued research into its synthetic optimization, pharmacological profiling, and therapeutic potential will be essential to translate these findings into clinical applications. The compound's unique chemical structure and biological activity make it a valuable candidate for further investigation in the quest for novel and effective treatments.